2-[1-[(2,6-Difluorophenyl)methyl]piperidin-4-yl]oxy-5-methylpyrimidine

• IUPAC Name: 2-[1-[(2,6-difluorophenyl)methyl]piperidin-4-yl]oxy-5-methylpyrimidine
• InChI: InChI=1S/C17H19F2N3O/c1-12-9-20-17(21-10-12)23-13-5-7-22(8-6-13)11-14-15(18)3-2-4-16(14)19/h2-4,9-10,13H,5-8,11H2,1H3
• InChI Key: PGMZORZJUTYMQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1)OC2CCN(CC2)CC3=C(C=CC=C3F)F
• Molecular Formula: C17H19F2N3O
• Molecular Weight: 319.35 g/mol

Description

2-[1-[(2,6-Difluorophenyl)methyl]piperidin-4-yl]oxy-5-methylpyrimidine is a compound that has gained attention in scientific research due to its potential as a therapeutic agent. This compound is a pyrimidine derivative that has been synthesized through various methods.

Mechanism of Action

The mechanism of action of 2-[1-[(2,6-Difluorophenyl)methyl]piperidin-4-yl]oxy-5-methylpyrimidine is not fully understood. However, it is believed that this compound works by inhibiting the activity of monoamine oxidase-B (MAO-B), an enzyme that is responsible for the breakdown of dopamine in the brain. By inhibiting the activity of MAO-B, this compound can increase the levels of dopamine in the brain, which can improve the symptoms of Parkinson's disease.
Biochemical and physiological effects:
Studies have shown that this compound has various biochemical and physiological effects. This compound has been shown to have a neuroprotective effect, which can prevent the death of dopaminergic neurons in the brain. Additionally, this compound has been shown to increase the levels of dopamine in the brain, which can improve the symptoms of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[1-[(2,6-Difluorophenyl)methyl]piperidin-4-yl]oxy-5-methylpyrimidine in lab experiments is its potential as a therapeutic agent for neurological disorders such as Parkinson's disease. However, one limitation of using this compound is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in vivo.

Future Directions

There are several future directions for research on 2-[1-[(2,6-Difluorophenyl)methyl]piperidin-4-yl]oxy-5-methylpyrimidine. One direction is to further investigate its mechanism of action and its effects on the brain. Another direction is to explore its potential as a therapeutic agent for other neurological disorders such as Alzheimer's disease. Additionally, research can be done to optimize the synthesis method for this compound to make it more efficient and cost-effective.

Synthesis Methods

The synthesis of 2-[1-[(2,6-Difluorophenyl)methyl]piperidin-4-yl]oxy-5-methylpyrimidine has been achieved through various methods. One of the most commonly used methods is the reaction of 2,6-difluorobenzyl chloride with 4-piperidone to form 1-(2,6-difluorobenzyl)-4-piperidone. This intermediate is then reacted with 5-methylpyrimidine-2,4-diamine to form the final product.

Scientific Research Applications

2-[1-[(2,6-Difluorophenyl)methyl]piperidin-4-yl]oxy-5-methylpyrimidine has been studied for its potential as a therapeutic agent in various scientific research applications. One of the most promising applications is in the treatment of neurological disorders such as Parkinson's disease. Studies have shown that this compound has a neuroprotective effect and can prevent the death of dopaminergic neurons, which are responsible for the symptoms of Parkinson's disease.